Cas no 1269041-56-6 (6'-Methoxy-[3,3'-bipyridin]-4-amine)

• Product Name: 6'-Methoxy-[3,3'-bipyridin]-4-amine
• CAS No: 1269041-56-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 1031343
• PubChem ID: 50969455
• Update Time: 2025-06-08

6'-Methoxy-[3,3'-bipyridin]-4-amine Chemical and Physical Properties

Names and Identifiers

• 6'-Methoxy-[3,3'-bipyridin]-4-amine
• 3-(6-methoxypyridin-3-yl)pyridin-4-amine
• 6'-methoxy-3,3'-bipyridin-4-amine
• J-518846
• AKOS016845208
• 6'-Methoxy[3,3'-bipyridin]-4-amine
• DTXSID90679027
• BRD-K49194025-001-01-8
• 1269041-56-6
• 6/'-Methoxy-3,3/'-bipyridin-4-aMine

• Inchi： 1S/C11H11N3O/c1-15-11-3-2-8(6-14-11)9-7-13-5-4-10(9)12/h2-7H,1H3,(H2,12,13)
• InChI Key： BXNLHERALZISEW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6'-Methoxy-[3,3'-bipyridin]-4-amine

Introduction to 6'-Methoxy-[3,3'-bipyridin]-4-amine (CAS No. 1269041-56-6)

6'-Methoxy-[3,3'-bipyridin]-4-amine, identified by its Chemical Abstracts Service (CAS) number 1269041-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This bipyridine derivative features a methoxy substituent at the 6'-position and an amine group at the 4-position, making it a versatile building block for the development of novel chemical entities.

The compound belongs to the bipyridine family, which is renowned for its broad range of applications in coordination chemistry, catalysis, and medicinal chemistry. Bipyridines are particularly valuable due to their ability to form stable complexes with transition metals, which has led to their extensive use in designing metal-organic frameworks (MOFs) and as ligands in homogeneous catalysis. Additionally, the presence of nitrogen donor sites in bipyridine structures enhances their binding affinity to biological targets, making them attractive for drug discovery efforts.

In recent years, 6'-Methoxy-[3,3'-bipyridin]-4-amine has been explored as a key intermediate in the synthesis of pharmacologically active molecules. Its structural features make it an ideal candidate for constructing complex scaffolds that can interact with biological macromolecules. For instance, derivatives of this compound have been investigated for their potential in developing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 6'-Methoxy-[3,3'-bipyridin]-4-amine is its role in the development of small-molecule probes for biochemical studies. Researchers have leveraged its binding properties to design tools that can modulate and study enzyme activity in vitro and in vivo. These probes have provided valuable insights into signaling pathways and have been instrumental in understanding disease mechanisms at a molecular level.

The methoxy group at the 6'-position introduces a degree of lipophilicity and electronic modulation to the molecule, which can be fine-tuned to optimize pharmacokinetic properties. This feature has made 6'-Methoxy-[3,3'-bipyridin]-4-amine a popular choice for medicinal chemists seeking to develop orally bioavailable drugs. Furthermore, the amine functionality at the 4-position allows for further derivatization through amide bond formation, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the potential of 6'-Methoxy-[3,3'-bipyridin]-4-amine as a scaffold for virtual screening campaigns. Molecular docking studies have demonstrated its binding compatibility with various protein targets, including receptors and enzymes implicated in neurological disorders. These computational insights have guided experimental efforts toward designing more potent and selective therapeutic agents.

The synthesis of 6'-Methoxy-[3,3'-bipyridin]-4-amine typically involves multi-step organic transformations, starting from commercially available precursors such as pyridine derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Techniques like transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the bipyridine core with high regioselectivity.

In conclusion, 6'-Methoxy-[3,3'-bipyridin]-4-amine (CAS No. 1269041-56-6) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional properties. Its applications span from academic research to industrial drug development, underscoring its importance as a chemical entity. As our understanding of biological systems continues to evolve, compounds like this will remain indispensable tools for discovering new therapies and unraveling complex biochemical processes.